Cas no 477285-55-5 ((Z)-N-(2,4-dimethylphenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-N-(2,4-dimethylphenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477285-55-5
• MF: C₂₁H₂₀N₄S
• MW: 360.475302696228
• CID: 6098399
• PubChem ID: 9645730
• Update Time: 2025-10-31

(Z)-N-(2,4-dimethylphenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(2,4-dimethylphenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (Z)-N-(2,4-dimethylphenyl)-4-(4-ethylphenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(2,4-dimethylphenyl)hydrazinylidene]-4-(4-ethylphenyl)-
• (2Z)-N-(2,4-dimethylanilino)-4-(4-ethylphenyl)-1,3-thiazole-2-carboximidoyl cyanide
• (Z)-N'-(2,4-dimethylphenyl)-4-(4-ethylphenyl)thiazole-2-carbohydrazonoyl cyanide
• AKOS024599341
• 477285-55-5
• F0760-3134

• Inchi： 1S/C21H20N4S/c1-4-16-6-8-17(9-7-16)20-13-26-21(23-20)19(12-22)25-24-18-10-5-14(2)11-15(18)3/h5-11,13,24H,4H2,1-3H3/b25-19+
• InChI Key： VMRBYTLFNNZBRK-NCELDCMTSA-N
• SMILES： C(/C1SC=C(C2C=CC(CC)=CC=2)N=1)(\C#N)=N\NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 360.14086783g/mol
• Monoisotopic Mass: 360.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 525.1±60.0 °C(Predicted)
• pka: 6.82±0.10(Predicted)

Additional information on (Z)-N-(2,4-dimethylphenyl)-4-(4-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Compound CAS No. 477285-55-5: (Z)-N-(2,4-Dimethylphenyl)-4-(4-Ethylphenyl)-1,3-Thiazole-2-Carbohydrazonoyl Cyanide

The compound with CAS No. 477285-55-5, named as (Z)-N-(2,4-Dimethylphenyl)-4-(4-Ethylphenyl)-1,3-Thiazole-2-Carbohydrazonoyl Cyanide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique electronic properties and versatile applications. The structure of this compound features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole moiety is further substituted with a carbohydrazonoyl cyanide group and two aromatic substituents: a 2,4-dimethylphenyl group and a 4-ethylphenyl group. These substituents play a crucial role in modulating the electronic and steric properties of the molecule, making it suitable for specific chemical reactions and applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and development. The presence of the carbohydrazonoyl cyanide group in this compound suggests its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored the use of such compounds in the development of antitumor agents, where the thiazole ring's ability to interact with biological targets has shown promising results. Additionally, the substitution pattern on the thiazole ring can influence its binding affinity to specific proteins or enzymes, making it a valuable candidate for rational drug design.

The synthesis of (Z)-N-(2,4-Dimethylphenyl)-4-(4-Ethylphenyl)-1,3-Thiazole-2-Carbohydrazonoyl Cyanide involves a series of carefully controlled reactions to ensure the correct stereochemistry and regioselectivity. The Z configuration indicates that the substituents on either side of the double bond are on the same side, which is critical for maintaining the compound's desired properties. Recent advancements in asymmetric synthesis techniques have enabled chemists to achieve high enantiomeric excess in such compounds, further enhancing their utility in asymmetric catalysis and chiral recognition studies.

In terms of applications beyond drug discovery, this compound has shown potential in materials science. The thiazole moiety's ability to form coordination bonds with metal ions makes it a candidate for metal-organic frameworks (MOFs) and other coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies. Furthermore, the presence of electron-donating groups like methyl and ethyl substituents can influence the electronic conductivity of such materials, making them suitable for advanced electronic devices.

From an environmental perspective, researchers have been investigating biodegradation pathways for similar compounds to assess their eco-friendliness. While specific data on this compound are not yet available, understanding its degradation mechanisms could provide insights into designing more sustainable chemical processes. The integration of green chemistry principles into its synthesis could reduce waste generation and energy consumption during production.

In conclusion, (Z)-N-(2,4-Dimethylphenyl)-4-(4-Ethylphenyl)-1,3-Thiazole-2-Carbohydrazonoyl Cyanide represents a fascinating example of how structural complexity can lead to diverse functionalities in organic compounds. Its unique combination of a thiazole ring system with substituted aromatic groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications for this compound, its role in advancing chemical science is expected to grow significantly.